(-)-Moracin P

• Molecular Formula: C19H18O5
• Molecular Weight: 326.3 g/mol
• IUPAC Name: 5-[(6R)-6-hydroxy-7,7-dimethyl-5,6-dihydrofuro[3,2-g]chromen-2-yl]benzene-1,3-diol
• InChI: InChI=1S/C19H18O5/c1-19(2)18(22)7-11-3-10-6-15(23-16(10)9-17(11)24-19)12-4-13(20)8-14(21)5-12/h3-6,8-9,18,20-22H,7H2,1-2H3/t18-/m1/s1
• InChI Key: QFUCSEIKNTUPPA-GOSISDBHSA-N
• Isomeric SMILES: CC1([C@@H](CC2=C(O1)C=C3C(=C2)C=C(O3)C4=CC(=CC(=C4)O)O)O)C
• SMILES: CC1(C(CC2=C(O1)C=C3C(=C2)C=C(O3)C4=CC(=CC(=C4)O)O)O)C
• synonyms: moracin P

Description

(-)-Moracin P is a natural product found in Morus cathayana, Morus alba, and other organisms with data available.

Scientific Research Applications

• Anti-Inflammatory Effects : Moracin M, a derivative of (-)-Moracin P, has been shown to effectively inhibit airway inflammation both in vitro and in vivo. It works by interrupting the JNK/c-Jun and NF-κB pathways, showing therapeutic potential for lung inflammatory disorders (Lee et al., 2016).

• Inhibition of Inflammatory Responses : Another study found that Moracin M can significantly inhibit inflammation induced by lipopolysaccharide in nucleus pulposus cells, suggesting its potential in treating intervertebral disc disorders (Guo et al., 2018).

• Phosphodiesterase-4 Inhibition : Moracin M has been identified as a natural phosphodiesterase-4 inhibitor, which is a promising target for asthma treatment. The study highlights its potential role in treating respiratory disorders (Chen et al., 2012).

• Antimicrobial Activity : The methanolic extract and compounds from Morus mesozygia, including derivatives of (-)-Moracin P, have shown significant antimicrobial activity against various bacterial and fungal species, supporting its use in traditional medicine (Kuete et al., 2009).

• Apoptosis Induction in Cancer Cells : Moracin D, a related compound, induces apoptosis in prostate cancer cells via activation of PPAR gamma/PKC delta and inhibition of PKC alpha, showing potential as a cancer therapeutic agent (Yoon et al., 2021).

• Neuroprotective and Analgesic Activities : Moracin O and P showed significant neuroprotective activity and remarkable inhibition of pain in certain models. This suggests potential application in neurodegenerative and pain-related conditions (Wang et al., 2017).

• Cardioprotective Activity : Compounds isolated from Morus alba, including moracin P derivatives, exhibited protective effects against doxorubicin-induced cardiomyopathy in vitro, suggesting a role in cardiovascular protection (Zheng et al., 2017).

• Pharmacokinetic Properties : Research on moracin C, a related compound, has explored its pharmacokinetic properties in mice, providing insights into how it is absorbed and metabolized, crucial for developing effective therapeutic applications (You et al., 2021).

• Biosynthetic Pathway Research : Studies have also focused on understanding the biosynthetic pathways of moracins in Morus alba, which is vital for exploring their potential in various applications (Liu et al., 2022).

• Development of Prodrugs : Research has been directed toward developing prodrugs of moracin M for treating lung inflammatory disorders, indicating its therapeutic potential in respiratory diseases (Lee et al., 2020).